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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401 Get Quote

An In-depth Technical Guide to 4-tert-Butyl-2-
nitrophenol
This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential metabolic pathways of 4-tert-Butyl-2-nitrophenol. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Molecular Structure and Identification
4-tert-Butyl-2-nitrophenol is an aromatic organic compound characterized by a phenol ring

substituted with a tert-butyl group at position 4 and a nitro group at position 2.

Molecular Formula: C₁₀H₁₃NO₃[1][2][3]

IUPAC Name: 4-tert-butyl-2-nitrophenol[1]

SMILES String: CC(C)(C)c1ccc(O)c(c1)--INVALID-LINK--=O[4]

CAS Number: 3279-07-0[1][2][4]
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A summary of the key physicochemical properties of 4-tert-Butyl-2-nitrophenol is presented in

the table below.

Property Value Reference

Molecular Weight 195.22 g/mol [2][3][4]

Melting Point 27-29 °C [3][4]

Boiling Point 97 °C at 1 mmHg [3][4]

Density 1.12 g/mL at 25 °C [3][4]

Appearance
Orange to Amber to Dark red

clear liquid

Solubility
Expected to be highly soluble

in water
[5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-tert-Butyl-2-
nitrophenol. While detailed peak assignments are not readily available in the searched

literature, the availability of various spectra has been confirmed.

Spectrum Type Availability

¹H NMR Available[6][7]

¹³C NMR Available[1][2]

Infrared (IR) Available[8]

Mass Spectrometry (MS) Available

Experimental Protocols
Synthesis of 4-tert-Butyl-2-nitrophenol
A common method for the synthesis of 4-tert-Butyl-2-nitrophenol is through the nitration of 4-

tert-butylphenol.
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Materials:

4-tert-butylphenol

Ethyl acetate

Nitric acid

Water

Sodium nitrite (catalytic amount)

1N Hydrochloric acid (HCl)

Magnesium sulfate (MgSO₄)

Procedure:[4]

Dissolve 4-tert-butylphenol (0.2 mole) in 200 mL of ethyl acetate in a 600-mL round-

bottomed flask equipped with a mechanical stirrer.

Cool the mixture to 0°C.

Add a solution of nitric acid (13 mL in 13 mL of water) dropwise over 10 minutes.

Add a catalytic amount of sodium nitrite.

Stir the reaction mixture for 45 minutes.

Wash the reaction mixture with an excess of 1N HCl.

Separate the organic layer and dry it over MgSO₄.

Remove the solvent under reduced pressure to yield 4-tert-Butyl-2-nitrophenol.

Analytical Methods
Thin Layer Chromatography (TLC) can be employed for the separation and analysis of

nitrophenol isomers. For instance, 2-nitrophenol and 4-nitrophenol can be separated using
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TLC. This technique can be adapted to monitor the progress of the synthesis of 4-tert-Butyl-2-
nitrophenol and to assess the purity of the final product.

Reactivity and Applications
4-tert-Butyl-2-nitrophenol serves as a valuable intermediate in organic synthesis. It can be

used in the preparation of other compounds, such as (2-hydroxy-3-nitro-5-tert-

butylbenzyl)trimethylammonium iodide.[3] Additionally, its structural motif is found in

compounds with antioxidant properties.[9]

Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 4-tert-Butyl-2-nitrophenol.
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Synthesis of 4-tert-Butyl-2-nitrophenol

Starting Materials

Reaction Steps

Workup

4-tert-butylphenol

Dissolution

Nitric Acid

Nitration

Ethyl Acetate NaNO2 (cat.)

Cooling (0 C)

Stirring (45 min)

HCl Wash

Drying (MgSO4)

Solvent Removal

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-tert-Butyl-2-nitrophenol.
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Proposed Metabolic Pathway
Based on the known metabolic pathways of nitrophenols, a proposed metabolic pathway for 4-
tert-Butyl-2-nitrophenol is depicted below. The primary transformations involve the reduction

of the nitro group and conjugation reactions to facilitate excretion.

Proposed Metabolic Pathway of 4-tert-Butyl-2-nitrophenol

4-tert-Butyl-2-nitrophenol

Reduction

Conjugation

4-tert-Butyl-2-aminophenol

Glucuronide Conjugate Sulfate Conjugate

Excretion
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Caption: Proposed metabolic pathway of 4-tert-Butyl-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1265401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

